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Compound of Interest

Compound Name:
9-Amino-8-oxononanoic

acid;hydrochloride

CAS No.: 90251-19-7

Cat. No.: B15428005

Get Quote

Focus: 8-Amino-7-oxononanoic Acid (KAPA) & 2-
Amino-8-oxononanoic Acid
Executive Summary & Chemical Identity
In the context of pharmaceutical research, "Amino-oxononanoic acid" typically refers to specific

isomers used either as biosynthetic intermediates or bio-orthogonal handles. The term "9-

Amino-8-oxononanoic acid" is frequently a nomenclature conflation with 8-Amino-7-

oxononanoic acid (KAPA), a critical biotin precursor, or 2-Amino-8-oxononanoic acid, a non-

canonical amino acid used for site-specific protein conjugation.

This guide details the physicochemical properties, synthesis, and applications of these distinct

isomers.

1.1 Chemical Identification Table
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Feature
Isomer A: 8-Amino-7-

oxononanoic Acid

Isomer B: 2-Amino-8-

oxononanoic Acid

Common Name
KAPA (7-Keto-8-

aminopelargonic acid)
2-A-8-ONA (Keto-amino acid)

CAS Number (HCl)
177408-65-0 (S-isomer);

21286-96-4 (racemic)
2984160-77-0

CAS Number (Free) 4707-58-8 1219456-00-4

Molecular Formula

C

H

NO

[1][2][3] · HCl

C

H

NO

· HCl

Primary Role
Biotin (Vitamin B7)

Biosynthetic Intermediate

Bio-orthogonal Protein

Labeling Reagent

Structural Motif -Amino ketone (internal)
-Amino acid with

-ketone

Solubility
Water (High), DMSO

(Moderate)
Water (High), PBS (High)

Isomer A: 8-Amino-7-oxononanoic Acid (KAPA)
Context: KAPA is the vitamer of biotin.[4] It is the product of 8-amino-7-oxononanoate synthase

(BioF) and the substrate for 7,8-diaminopelargonic acid synthase (BioA).

2.1 Mechanism of Action & Biosynthesis
KAPA is synthesized via the decarboxylative condensation of Pimeloyl-ACP (or Pimeloyl-CoA)

and L-Alanine. This reaction is catalyzed by the PLP-dependent enzyme BioF. In drug

development, inhibiting BioF or BioA is a validated strategy for developing novel antimicrobials

(specifically anti-mycobacterial agents), as humans lack this pathway and must ingest biotin.
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Biosynthetic Pathway Diagram:
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Figure 1: The biosynthetic role of KAPA in the biotin pathway, highlighting it as a product of

BioF and substrate for BioA.

2.2 Synthetic Protocol (Laboratory Scale)
For research purposes, KAPA is often synthesized chemically rather than extracted.

Method: Friedel-Crafts acylation of protected amino acid derivatives or Grignard addition to

nitriles.

Key Step: Reaction of glutaric anhydride derivative with an alanine organometallic

equivalent, followed by deprotection.

Stability: The

-aminoketone moiety is prone to dimerization (pyrazine formation) at high pH. Storage at
-20°C as the HCl salt is mandatory.

Isomer B: 2-Amino-8-oxononanoic Acid
Context: This isomer is a "genetically encoded" non-canonical amino acid (ncAA). It is

structurally an analog of Lysine but contains a distal ketone group.

3.1 Application: Site-Specific Protein Conjugation
Researchers use orthogonal translation systems (mutant tRNA/tRNA-synthetase pairs) to

incorporate 2-Amino-8-oxononanoic acid into proteins in E. coli or mammalian cells.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15428005/docs?utm_src=pdf-body-img#technical-guide-amino-oxononanoic-acid-derivatives-in-drug-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15428005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: The ketone group at the C8 position is chemically inert under physiological

conditions but reacts specifically with hydroxylamines or hydrazines to form stable oximes or

hydrazones.

Advantage: Unlike cysteine-maleimide coupling (which can be promiscuous), ketone-oxime

ligation is highly specific (Bio-orthogonal).

3.2 Experimental Workflow: Protein Labeling
Objective: Labeling a target protein (e.g., Antibody) with a fluorophore via 2-Amino-8-

oxononanoic acid.[5]

Expression: Transform E. coli with plasmid encoding the orthogonal tRNA/Synthetase and

the target gene containing an Amber Stop Codon (TAG) at the desired site.

Supplementation: Add 2-Amino-8-oxononanoic acid HCl (1 mM) to the culture medium.

Purification: Lyse cells and purify the protein (the ketone is stable during Ni-NTA or Ion

Exchange).

Conjugation:

Incubate purified protein (10-50 µM) with Hydroxylamine-PEG-Fluorophore (5-10 equiv).

Buffer: pH 4.0–6.5 (accelerates oxime formation) or pH 7.0 with catalyst (e.g., aniline).

Time: 4–16 hours at 25°C.

Validation: Analyze via LC-MS (mass shift corresponds to probe addition - H

O).

Labeling Workflow Diagram:
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Figure 2: Workflow for site-specific protein labeling using 2-Amino-8-oxononanoic acid as a

keto-handle.

Handling & Stability Guide
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Parameter Protocol Standard Rationale

Storage -20°C (Desiccated)

Hygroscopic HCl salt; prevents

hydrolysis or oxidation of the

ketone.

Solubility Water (>50 mg/mL)

The hydrochloride salt is highly

polar. Free base is less

soluble.

pH Sensitivity
Avoid pH > 8.0 for prolonged

periods

Risk of racemization (for

KAPA) or dimerization

(pyrazine formation).

Reconstitution Use Deionized Water or PBS
Prepare fresh. Do not store

dilute solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.bldpharm.com/products/4707-58-8.html
https://www.mimedb.org/metabolites/MMDBc0032872
https://pubchem.ncbi.nlm.nih.gov/compound/173
https://pubchem.ncbi.nlm.nih.gov/compound/173
https://www.caymanchem.com/product/40973/plus-minus8-amino-7-oxononanoic-acid-hydrochloride
https://www.medchemexpress.com/2-amino-8-oxononanoic-acid-hydrochloride.html
https://www.medchemexpress.com/2-amino-8-oxononanoic-acid.html
https://www.benchchem.com/product/b15428005/docs#technical-guide-amino-oxononanoic-acid-derivatives-in-drug-development
https://www.benchchem.com/product/b15428005/docs#technical-guide-amino-oxononanoic-acid-derivatives-in-drug-development
https://www.benchchem.com/product/b15428005/docs#technical-guide-amino-oxononanoic-acid-derivatives-in-drug-development
https://www.benchchem.com/product/b15428005/docs#technical-guide-amino-oxononanoic-acid-derivatives-in-drug-development
https://www.benchchem.com/product/b15428005?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15428005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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